Cas no 345631-77-8 (1,2,4-Oxadiazole-5(2H)-thione,3-(4-pyridinyl)-)

• Product Name: 1,2,4-Oxadiazole-5(2H)-thione,3-(4-pyridinyl)-
• CAS No: 345631-77-8
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• CID: 322579
• PubChem ID: 3000860
• Update Time: 2025-04-19

1,2,4-Oxadiazole-5(2H)-thione,3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5(2H)-thione,3-(4-pyridinyl)-
• 3-pyridin-4-yl-2H-1,2,4-oxadiazole-5-thione
• 1,2,4-oxadiazole-5-thiol, 3-(4-pyridinyl)-
• 3-(pyridin-4-yl)-1,2,4-oxadiazole-5-thiol
• 345631-77-8
• 3-(4-pyridyl)-4H-1,2,4-oxadiazole-5-thione
• CHEMBL38498
• DTXSID90188104
• 1,2,4-Oxadiazole-5(2H)-thione, 3-(4-pyridinyl)-
• AKOS012255607

• Inchi： 1S/C7H5N3OS/c12-7-9-6(10-11-7)5-1-3-8-4-2-5/h1-4H,(H,9,10,12)
• InChI Key： CIEKHXFZEZDPIH-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CN=CC=2)NO1

Computed Properties

• Exact Mass: 179.01545
• Monoisotopic Mass: 179.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.744
• PSA: 46.51